Cas no 1807016-09-6 (4-Aminomethyl-2-cyano-3-nitrobenzoic acid)

• Product Name: 4-Aminomethyl-2-cyano-3-nitrobenzoic acid
• CAS No: 1807016-09-6
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 4946635
• Update Time: 2025-11-01

4-Aminomethyl-2-cyano-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-2-cyano-3-nitrobenzoic acid

• Inchi： 1S/C9H7N3O4/c10-3-5-1-2-6(9(13)14)7(4-11)8(5)12(15)16/h1-2H,3,10H2,(H,13,14)
• InChI Key： VBLYYRVDYIMBRF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(CN)=C(C=1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: -2.4
• Topological Polar Surface Area: 133

Additional information on 4-Aminomethyl-2-cyano-3-nitrobenzoic acid

Introduction to 4-Aminomethyl-2-cyano-3-nitrobenzoic acid (CAS No. 1807016-09-6)

4-Aminomethyl-2-cyano-3-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807016-09-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including an amino methyl group, a cyano group, and a nitro group positioned strategically on the benzene ring. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-Aminomethyl-2-cyano-3-nitrobenzoic acid consists of a benzene core substituted with a nitro group at the 3-position, a cyano group at the 2-position, and an amino methyl group at the 4-position. This arrangement creates a molecule with multiple reactive sites, which can be exploited in chemical synthesis for the development of more complex molecules. The nitro group, in particular, is known for its ability to participate in nucleophilic substitution reactions, while the cyano group can undergo reduction to form amides or carboxamides. The amino methyl group provides a site for further functionalization, such as acylation or alkylation, opening up numerous possibilities for derivatization.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. 4-Aminomethyl-2-cyano-3-nitrobenzoic acid has been explored as a precursor in the synthesis of various pharmacologically active compounds. For instance, its structural framework resembles that of some nonsteroidal anti-inflammatory drugs (NSAIDs) and anticancer agents. The nitro and cyano groups can be transformed into pharmacophores that interact with biological targets, while the amino methyl group can be modified to enhance solubility or binding affinity.

One of the most compelling aspects of 4-Aminomethyl-2-cyano-3-nitrobenzoic acid is its potential in drug discovery. Researchers have utilized this compound as a building block to create novel molecules with therapeutic properties. For example, studies have demonstrated its role in synthesizing inhibitors of enzymes involved in inflammatory pathways. The ability to modify its structure allows chemists to fine-tune its biological activity, making it a versatile tool in medicinal chemistry.

The synthesis of 4-Aminomethyl-2-cyano-3-nitrobenzoic acid typically involves multi-step organic reactions starting from commercially available aromatic precursors. The introduction of the nitro group is often achieved through nitration reactions, while the cyano group can be introduced via cyanation or oxidation of other functional groups. The final step involves the installation of the amino methyl group, which can be accomplished through nucleophilic addition reactions or reductive amination.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 4-Aminomethyl-2-cyano-3-nitrobenzoic acid. Catalytic processes and green chemistry approaches have been employed to minimize waste and reduce reaction times. These innovations not only make the synthesis more environmentally friendly but also enhance the overall yield and purity of the compound.

The biological evaluation of 4-Aminomethyl-2-cyano-3-nitrobenzoic acid has revealed several promising activities. In vitro studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, some modifications have demonstrated anticancer properties by interfering with signaling pathways involved in cell proliferation and apoptosis.

Given its structural versatility and biological potential, 4-Aminomethyl-2-cyano-3-nitrobenzoic acid continues to be a subject of intense research. Scientists are exploring new synthetic routes to optimize its production and are investigating its efficacy in preclinical models to assess its therapeutic potential. As our understanding of molecular interactions grows, compounds like 4-Aminomethyl-2-cyano-3-nitrobenzoic acid are expected to play a crucial role in the development of next-generation drugs.

The future prospects for 4-Aminomethyl-2-cyano-3-nitrobenzoic acid are bright, with ongoing research focusing on expanding its applications in drug discovery and material science. By leveraging cutting-edge synthetic techniques and computational methods, scientists aim to unlock new possibilities for this versatile compound. Its unique combination of functional groups makes it an invaluable asset in the quest for innovative therapeutic solutions.